Cas no 1807102-28-8 (3-Pyridinethiol, 2-bromo-6-nitro-)

Technical Introduction: 3-Pyridinethiol, 2-bromo-6-nitro- 3-Pyridinethiol, 2-bromo-6-nitro- is a heterocyclic compound featuring a pyridine core substituted with a thiol group at the 3-position, a bromo substituent at the 2-position, and a nitro group at the 6-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. The bromo and nitro groups enhance electrophilic substitution potential, while the thiol functionality allows for further derivatization, such as metal complexation or cross-coupling reactions. Its well-defined reactivity profile makes it a valuable building block for constructing complex nitrogen- and sulfur-containing frameworks. The compound is typically handled under inert conditions due to its sensitivity.
3-Pyridinethiol, 2-bromo-6-nitro- structure
1807102-28-8 structure
Product Name:3-Pyridinethiol, 2-bromo-6-nitro-
CAS No:1807102-28-8
MF:C5H3BrN2O2S
MW:235.058518648148
CID:4901278
Update Time:2025-05-19

3-Pyridinethiol, 2-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinethiol, 2-bromo-6-nitro-
    • Inchi: 1S/C5H3BrN2O2S/c6-5-3(11)1-2-4(7-5)8(9)10/h1-2,11H
    • InChI Key: HDFWNWUVWMSEAN-UHFFFAOYSA-N
    • SMILES: C1(Br)=NC([N+]([O-])=O)=CC=C1S

3-Pyridinethiol, 2-bromo-6-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029012345-250mg
2-Bromo-3-mercapto-6-nitropyridine
1807102-28-8 95%
250mg
$960.40 2022-03-31
Alichem
A029012345-1g
2-Bromo-3-mercapto-6-nitropyridine
1807102-28-8 95%
1g
$2,895.00 2022-03-31

Additional information on 3-Pyridinethiol, 2-bromo-6-nitro-

Introduction to 3-Pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) and Its Emerging Applications in Chemical Biology

3-Pyridinethiol, 2-bromo-6-nitro-, identified by its unique Chemical Abstracts Service (CAS) number 1807102-28-8, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural and functional properties. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) group, which makes it a valuable scaffold for designing molecules with potential biological activity. The substitution pattern, featuring a bromine atom at the 2-position and a nitro group at the 6-position of the pyridine ring, further enhances its reactivity and utility in synthetic chemistry and drug discovery.

The structural motif of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) positions it as a promising intermediate in the synthesis of more complex pharmacophores. The pyridine ring itself is a well-documented scaffold in medicinal chemistry, frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The presence of both bromine and nitro functional groups introduces distinct reactivity patterns, allowing for further chemical modifications through cross-coupling reactions, nucleophilic substitutions, or reduction processes.

In recent years, there has been a surge in research focused on developing novel thiol-based compounds for their therapeutic potential. Thiols are known for their ability to participate in redox reactions, making them attractive candidates for applications in antioxidant therapy and modulating cellular signaling pathways. Specifically, 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) is its role in the development of targeted therapies. The bromine atom at the 2-position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups into the molecule. This modularity allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. Similarly, the nitro group can be reduced to an amine or converted into other functional groups like azides or hydroxyls, expanding the synthetic possibilities.

The pharmaceutical industry has shown particular interest in leveraging thiol-containing compounds due to their reported bioactivity against infectious diseases and chronic conditions. For example, derivatives of pyridinethiols have been investigated for their antimicrobial properties, with some showing efficacy against drug-resistant pathogens. The specific substitution pattern of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) may confer enhanced binding affinity or selectivity when interacting with biological targets compared to unsubstituted pyridinethiols.

Advances in computational chemistry have further accelerated the exploration of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) as a drug-like scaffold. Molecular docking studies have been employed to predict potential binding interactions between this compound and therapeutic targets such as protein kinases or transcription factors. These virtual screening approaches have identified promising lead structures that require further optimization through experimental synthesis.

The synthesis of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine precursors, bromination at the desired position is typically achieved using brominating agents such as N-bromosuccinimide (NBS). Subsequent nitration introduces the nitro group under controlled conditions to avoid over-reaction or decomposition of sensitive intermediates. The final step often involves thiophilic substitution or direct thiolation to install the -SH group at the 3-position.

The growing body of literature on thiol-based compounds underscores their significance in modern drug discovery efforts. Researchers are increasingly recognizing that small-molecule thiols can modulate redox-sensitive signaling pathways critical for diseases like neurodegeneration and cardiovascular disorders. The unique structural features of 3-pyridinethiol, 2-bromo-6-nitro- (CAS No. 1807102-28-8) make it a valuable building block for designing molecules with tailored biological activities.

In conclusion,3-Pyridinethiol, *,2-bromo-6-nitro-* (*CAS No.* *1807102* *-28* *-8)* represents a fascinating compound with broad applicability across chemical biology and pharmaceutical research. Its well-defined reactivity profile and potential therapeutic relevance position it as a cornerstone in ongoing efforts to develop innovative treatments for human diseases.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.